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Compound of Interest

Compound Name: Calcium superoxide

Cat. No.: B1260622 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemicals are critical

components of laboratory safety. This guide provides essential, step-by-step procedures for the

safe disposal of calcium peroxide (often referred to as calcium superoxide), a strong oxidizer

that requires careful management to prevent accidents and ensure regulatory compliance.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle calcium peroxide with the utmost

care. This substance is a strong oxidizer and can intensify fires or cause one upon contact with

combustible materials.[1][2][3] Always wear appropriate personal protective equipment (PPE),

including protective gloves, clothing, and eye/face protection.[1][2][3] Work in a well-ventilated

area and avoid creating dust.[1][4] Keep calcium peroxide away from heat, sparks, open

flames, and other ignition sources.[3] It should also be stored separately from combustible

materials, clothing, and incompatible substances such as heavy metals.[3][4]

Step-by-Step Disposal Procedure
Disposal of calcium peroxide must be carried out in accordance with federal, state, and local

regulations.[2][5] It is classified as a hazardous waste (US EPA Waste Number D001) and must

be disposed of at an approved waste disposal plant.[3][4]

Small Spills:
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For small, dry spills, use a clean shovel to place the material into a clean, dry, and loosely

covered container for later disposal.[6]

Avoid mixing with other waste streams.[3]

Keep spilled material away from combustibles like wood, paper, and oil.[1][6]

Large Spills:

For large spills, it is recommended to wet the material with a water spray to prevent dust

formation.[2]

Isolate the spill area. For solids, this is at least 25 meters (75 feet) in all directions.[6]

Create a dike far ahead of a large spill for later disposal.[6]

Decontamination and Final Disposal:

After the bulk of the material has been collected, the remaining area can be flushed with

water to remove any trace residue.[2] However, prevent the runoff from entering

waterways.[2][6]

An acceptable disposal method involves diluting the calcium peroxide with a large volume

of water and allowing it to be discharged into a suitable treatment system, in accordance

with all local and state environmental laws.[5]

Contaminated clothing and equipment should be washed thoroughly before reuse.[1] In

some cases, contaminated items should be disposed of as bio-hazardous waste.[1]

Empty containers should be taken to an approved waste handling site for recycling or

disposal.[4]

Quantitative Data Summary
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Property Value Source

Molecular Formula CaO₂ [1]

Molecular Weight 72.08 g/mol [1]

Appearance
White to yellowish powder or

granular solid
[1]

Decomposition Temperature > 200°C (decomposes rapidly) [6]

UN/ID Number 1457 [4]

Hazard Class 5.1 (Oxidizer) [4][5]

Packing Group II [4]
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Caption: Logical workflow for the safe disposal of calcium peroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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